Cas no 194869-14-2 (Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester structure
194869-14-2 structure
Product Name:Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester
CAS No:194869-14-2
MF:C12H16INO3
MW:349.16481590271
CID:1387547
PubChem ID:10760197
Update Time:2025-04-20

Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester
    • 1-tert-butoxycarbonyl-2-iodo-3-methoxyaniline
    • tert-Butyl 2-iodo-3-methoxyphenylcarbamate
    • CIWAVSMSJZGDPW-UHFFFAOYSA-N
    • SCHEMBL14337634
    • G80128
    • 194869-14-2
    • tert-butyl (2-iodo-3-methoxyphenyl)-carbamate
    • Inchi: 1S/C12H16INO3/c1-12(2,3)17-11(15)14-8-6-5-7-9(16-4)10(8)13/h5-7H,1-4H3,(H,14,15)
    • InChI Key: CIWAVSMSJZGDPW-UHFFFAOYSA-N
    • SMILES: IC1C(=CC=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

  • Exact Mass: 349.01708
  • Monoisotopic Mass: 349.01749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56
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